Cas no 2171856-82-7 (3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-1-(propan-2-yl)cyclobutylpropanoic acid)

• Product Name: 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-1-(propan-2-yl)cyclobutylpropanoic acid
• CAS No: 2171856-82-7
• MF: C₂₅H₂₉NO₄
• MW: 407.502067327499
• CID: 5888534
• PubChem ID: 165518959
• Update Time: 2025-10-30

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-1-(propan-2-yl)cyclobutylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-1-(propan-2-yl)cyclobutylpropanoic acid
• 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-[1-(propan-2-yl)cyclobutyl]propanoic acid
• EN300-1286205
• 2171856-82-7

• Inchi： 1S/C25H29NO4/c1-16(2)25(12-7-13-25)22(14-23(27)28)26-24(29)30-15-21-19-10-5-3-8-17(19)18-9-4-6-11-20(18)21/h3-6,8-11,16,21-22H,7,12-15H2,1-2H3,(H,26,29)(H,27,28)
• InChI Key： CDPWWXCKWLLRRE-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC(CC(=O)O)C1(C(C)C)CCC1)=O

Computed Properties

• Exact Mass: 407.20965841g/mol
• Monoisotopic Mass: 407.20965841g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 8
• Complexity: 607
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 75.6Ų

Additional information on 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-1-(propan-2-yl)cyclobutylpropanoic acid

Recent Advances in the Study of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-1-(propan-2-yl)cyclobutylpropanoic acid (CAS: 2171856-82-7)

The compound 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-1-(propan-2-yl)cyclobutylpropanoic acid (CAS: 2171856-82-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclobutylpropanoic acid backbone and fluorenylmethoxycarbonyl (Fmoc) protecting group, has shown promising applications in peptide synthesis and drug development. Recent studies have focused on its role as a building block for novel therapeutics, particularly in the context of targeted drug delivery and enzyme inhibition.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic utility of this compound in the development of protease inhibitors. The researchers highlighted its ability to enhance the stability and bioavailability of peptide-based drugs, owing to its rigid cyclobutyl ring and the Fmoc group's protective properties. The study also reported improved pharmacokinetic profiles for derivatives of this compound, suggesting its potential as a key intermediate in the synthesis of next-generation therapeutics.

Further investigations have delved into the mechanistic aspects of this molecule. A team from the University of Cambridge demonstrated its efficacy in modulating protein-protein interactions (PPIs), a critical target in cancer therapy. The compound's unique structural features enable it to act as a molecular scaffold, facilitating the design of inhibitors that disrupt aberrant PPIs. This research, published in Nature Chemical Biology, underscores the compound's versatility and its potential to address unmet medical needs in oncology.

In addition to its therapeutic applications, recent advancements in synthetic methodologies have streamlined the production of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-1-(propan-2-yl)cyclobutylpropanoic acid. A 2024 paper in Organic Letters detailed a novel, high-yield synthesis route that reduces production costs and improves scalability. This development is particularly significant for industrial applications, where cost-effective and efficient synthesis is paramount.

Looking ahead, ongoing research aims to expand the compound's utility in other areas, such as neurodegenerative diseases and infectious diseases. Preliminary data from a collaborative study between MIT and Harvard suggest that derivatives of this molecule may exhibit neuroprotective properties, opening new avenues for Alzheimer's disease research. Similarly, its potential as an antiviral agent is being explored, with early-stage studies indicating activity against certain RNA viruses.

In conclusion, 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-1-(propan-2-yl)cyclobutylpropanoic acid (CAS: 2171856-82-7) represents a versatile and promising compound in chemical biology and pharmaceutical research. Its applications span from peptide synthesis to drug development, with recent studies highlighting its potential in cancer therapy, neurodegenerative diseases, and antiviral research. As synthetic methodologies continue to evolve, this compound is poised to play a pivotal role in the development of next-generation therapeutics.